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Compound of Interest

Compound Name:
2-(1,4-Diazepan-1-

ylmethyl)benzonitrile

CAS No.: 1016677-87-4

Cat. No.: B3072198

Get Quote

Introduction
Benzonitrile (C₆H₅CN), an aromatic nitrile, is a colorless liquid with a characteristic almond-like

odor.[1] It serves as a versatile solvent and a key intermediate in the synthesis of

pharmaceuticals, dyes, perfumes, and other specialty chemicals.[2] Despite its utility,

benzonitrile presents significant health and environmental hazards that necessitate stringent

handling and disposal procedures. This document provides a comprehensive guide for

researchers, scientists, and drug development professionals on the safe management of

benzonitrile and its derivatives in a laboratory setting. The protocols outlined herein are

designed to ensure personnel safety, maintain experimental integrity, and comply with

environmental regulations.

Hazard Identification and Risk Assessment
A thorough understanding of the hazards associated with benzonitrile is the foundation of safe

laboratory practice. Benzonitrile is classified as harmful if swallowed or in contact with skin. It

can cause irritation to the skin, eyes, and respiratory tract.[3][4] High exposure can lead to
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more severe health effects, including headache, confusion, nausea, and in extreme cases,

respiratory distress and convulsions.[3] Upon combustion, it can release toxic fumes of

hydrogen cyanide and nitrogen oxides.[4] Therefore, a comprehensive risk assessment should

be conducted before any new procedure involving benzonitrile is initiated.

Key Physical and Chemical Properties
A summary of the key physical and chemical properties of benzonitrile is provided in the table

below for easy reference.

Property Value Source(s)

Molecular Formula C₇H₅N [5]

Molecular Weight 103.12 g/mol [1][6]

Appearance Colorless liquid [1]

Odor Almond-like [1]

Boiling Point 190.7 °C (375.3 °F) [1]

Melting Point -13 °C (9 °F) [6]

Flash Point 75 °C (167 °F) (closed cup) [4]

Density 1.01 g/mL at 20 °C [6]

Solubility in Water Slightly soluble

Toxicological Data Summary
Toxicity Endpoint Value Species Source(s)

Oral LD50 690–1500 mg/kg Rat

Dermal LD50 1200–2000 mg/kg Rat

Inhalation LC50 <2.95 mg/L (4 hours) Mouse
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Adherence to strict safe handling protocols is paramount to minimize the risk of exposure to

benzonitrile.

Engineering Controls
The primary method for controlling exposure to benzonitrile is through the use of effective

engineering controls.

Chemical Fume Hood: All work with benzonitrile, especially procedures that may generate

vapors or aerosols, must be conducted in a certified chemical fume hood.[3]

Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

vapors.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is the final line of defense against exposure.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are mandatory.

Always inspect gloves for tears or punctures before use.

Eye and Face Protection: Chemical splash goggles and a face shield are required to protect

against splashes.[7]

Body Protection: A flame-resistant lab coat, fully buttoned, along with long pants and closed-

toe shoes, must be worn.[1]

Respiratory Protection: In situations where a fume hood is not available or as a precaution

during large-scale operations, a NIOSH-approved respirator with organic vapor cartridges

should be used.

The following diagram illustrates the hierarchy of controls for safe handling of benzonitrile.
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Hierarchy of Controls for Benzonitrile Safety
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Caption: Workflow for Responding to a Benzonitrile Spill.
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3.2.2. Detailed Spill Cleanup Protocol
Evacuate and Alert: For major spills, immediately evacuate the area and notify your

supervisor and the appropriate emergency response team.

Secure the Area: Prevent unauthorized entry into the spill area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Personal Protection: Before attempting cleanup of a minor spill, don the appropriate PPE,

including respiratory protection.

Containment: For liquid spills, create a dike around the spill using an inert absorbent material

such as vermiculite, sand, or commercial sorbents. [8]6. Absorption: Gently cover and

absorb the spilled material, working from the outside in.

Collection: Carefully scoop the absorbed material into a designated, compatible hazardous

waste container.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must be collected as hazardous waste.

Disposal: Seal and label the waste container for proper disposal.

Disposal Procedures
Proper disposal of benzonitrile waste is crucial to prevent environmental contamination and

ensure regulatory compliance. All benzonitrile waste must be treated as hazardous waste. [7]

Waste Segregation
To ensure safe and compliant disposal, segregate benzonitrile waste at the point of generation.

Do not mix benzonitrile waste with other waste streams. [7]Common categories for segregation

include:

Liquid Benzonitrile Waste: Unused or spent benzonitrile and solutions containing high

concentrations of benzonitrile.
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Solid Benzonitrile Waste: Contaminated lab debris such as gloves, absorbent materials, and

empty containers.

Aqueous Waste with Benzonitrile: Solutions containing low concentrations of benzonitrile.

Waste Container Selection and Labeling
Container Compatibility: Use only containers that are compatible with benzonitrile. High-

density polyethylene (HDPE) or glass containers are generally suitable. The original

chemical container is often the best choice for waste accumulation. [9]* Container Condition:

Ensure waste containers are in good condition, with no leaks, and have a secure, tight-fitting

lid. [9]* Labeling: All hazardous waste containers must be clearly labeled. [2][8]The label

must include:

The words "Hazardous Waste" [8] * The full chemical name: "Benzonitrile"

The accumulation start date [2] * The specific hazard characteristics (e.g., Toxic,

Flammable) [10]

Step-by-Step Disposal Protocol
Waste Generation: As benzonitrile waste is generated, immediately transfer it to the

appropriate, pre-labeled hazardous waste container.

Container Management: Keep the waste container closed at all times, except when adding

waste. [9]Store the container in a designated satellite accumulation area within the

laboratory.

Secondary Containment: Store waste containers in secondary containment to prevent the

spread of material in case of a leak.

Waste Pickup Request: When the container is full or has reached the maximum

accumulation time allowed by your institution, submit a hazardous waste pickup request to

your institution's Environmental Health and Safety (EHS) department.

Documentation: Complete all required waste disposal forms accurately and completely.
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Conclusion
Benzonitrile is an invaluable chemical in research and development, but its inherent hazards

demand a culture of safety and responsibility. By implementing the comprehensive procedures

for handling and disposal outlined in these application notes, laboratories can significantly

mitigate the risks to personnel and the environment. A commitment to understanding the

hazards, utilizing appropriate controls, and following established protocols is the cornerstone of

safe and successful scientific advancement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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